1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol
• InChI: InChI=1S/C17H25NO3/c1-20-13-9-12(10-14(11-13)21-2)16-15-5-3-4-6-17(15,19)7-8-18-16/h9-11,15-16,18-19H,3-8H2,1-2H3
• InChI Key: NMEBYIBYZUPXFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2C3CCCCC3(CCN2)O)OC
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol

Description

1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol, also known as DOiQ, is a chemical compound that belongs to the class of isoquinoline alkaloids. DOiQ has been found to exhibit a wide range of biological activities, making it a potential candidate for use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol is not fully understood. However, it is believed that 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol acts on the central nervous system by modulating the activity of various neurotransmitter systems, including the opioid and serotonin systems. 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been shown to have high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids.
Biochemical and Physiological Effects:
1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been found to have a wide range of biochemical and physiological effects. For example, 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, in the brain and spinal cord. Additionally, 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been found to increase the levels of anti-inflammatory cytokines, such as IL-10. 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has also been shown to increase the levels of the neurotransmitter serotonin in the brain, which could contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol in lab experiments is that it has been shown to have potent analgesic effects in animal models of pain, making it a useful tool for studying pain pathways and developing new pain medications. Additionally, 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been found to have anti-inflammatory and anti-oxidant properties, which could make it useful for the treatment of various inflammatory diseases. One limitation of using 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol. One area of research could be to further elucidate its mechanism of action, which could lead to the development of more effective pain medications. Additionally, research could be conducted to investigate the potential use of 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol for the treatment of various inflammatory diseases. Finally, research could be conducted to investigate the potential use of 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol in combination with other drugs, which could lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol can be achieved through a series of chemical reactions. The starting material for the synthesis is 3,5-dimethoxyphenylacetonitrile, which is reacted with sodium borohydride in methanol to produce 3,5-dimethoxyphenylacetamide. The amide is then reduced with lithium aluminum hydride in ether to give 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol.

Scientific Research Applications

1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been found to exhibit a wide range of biological activities, making it a potential candidate for use in various scientific research applications. For example, 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been shown to have potent analgesic effects in animal models of pain, suggesting that it may be useful for the development of new pain medications. Additionally, 1-(3,5-dimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been found to have anti-inflammatory and anti-oxidant properties, which could make it useful for the treatment of various inflammatory diseases.